Cas no 2731010-79-8 (1-Oxaspiro[4.5]decan-8-amine hydrochloride)

1-Oxaspiro[4.5]decan-8-amine hydrochloride is a spirocyclic amine hydrochloride derivative with a unique structural framework, combining an oxaspiro ring system with an amine functional group. This compound is of interest in synthetic and medicinal chemistry due to its rigid spirocyclic scaffold, which can enhance molecular stability and influence binding interactions. The hydrochloride salt form improves solubility and handling properties, making it suitable for further derivatization or pharmaceutical applications. Its structural features may also contribute to stereochemical control in asymmetric synthesis. The compound serves as a versatile intermediate for the development of bioactive molecules, particularly in the exploration of novel pharmacophores or chiral building blocks.

1-Oxaspiro[4.5]decan-8-amine hydrochloride structure

2731010-79-8 structure

Product Name:1-Oxaspiro[4.5]decan-8-amine hydrochloride

CAS No:2731010-79-8

MF:C₉H₁₈ClNO

MW:191.698321819305

CID:6174360

PubChem ID:165592255

Update Time:2025-10-05

1-Oxaspiro[4.5]decan-8-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- EN300-37098931
- 1-oxaspiro[4.5]decan-8-amine hydrochloride
- 2731010-79-8
- 1-Oxaspiro[4.5]decan-8-amine hydrochloride
- Inchi： 1S/C9H17NO.ClH/c10-8-2-5-9(6-3-8)4-1-7-11-9;/h8H,1-7,10H2;1H
- InChI Key： YAEPVJHQXQRLMA-UHFFFAOYSA-N
- SMILES： Cl.O1CCCC21CCC(CC2)N

Computed Properties

Exact Mass: 191.1076919g/mol
Monoisotopic Mass: 191.1076919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 139
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2Å²

1-Oxaspiro[4.5]decan-8-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37098931-0.05g	1-oxaspiro[4.5]decan-8-amine hydrochloride	2731010-79-8	95%	0.05g	$282.0	2023-06-04
Enamine	EN300-37098931-0.1g	1-oxaspiro[4.5]decan-8-amine hydrochloride	2731010-79-8	95%	0.1g	$420.0	2023-06-04
Enamine	EN300-37098931-0.25g	1-oxaspiro[4.5]decan-8-amine hydrochloride	2731010-79-8	95%	0.25g	$601.0	2023-06-04
Enamine	EN300-37098931-0.5g	1-oxaspiro[4.5]decan-8-amine hydrochloride	2731010-79-8	95%	0.5g	$947.0	2023-06-04
Enamine	EN300-37098931-1.0g	1-oxaspiro[4.5]decan-8-amine hydrochloride	2731010-79-8	95%	1g	$1214.0	2023-06-04
Enamine	EN300-37098931-2.5g	1-oxaspiro[4.5]decan-8-amine hydrochloride	2731010-79-8	95%	2.5g	$2379.0	2023-06-04
Enamine	EN300-37098931-5.0g	1-oxaspiro[4.5]decan-8-amine hydrochloride	2731010-79-8	95%	5g	$3520.0	2023-06-04
Enamine	EN300-37098931-10.0g	1-oxaspiro[4.5]decan-8-amine hydrochloride	2731010-79-8	95%	10g	$5221.0	2023-06-04
Aaron	AR0290SP-50mg	1-oxaspiro[4.5]decan-8-aminehydrochloride	2731010-79-8	95%	50mg	$368.00	2025-02-17
Aaron	AR0290SP-100mg	1-oxaspiro[4.5]decan-8-aminehydrochloride	2731010-79-8	95%	100mg	$537.00	2025-02-17

1-Oxaspiro[4.5]decan-8-amine hydrochloride Related Literature

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Additional information on 1-Oxaspiro[4.5]decan-8-amine hydrochloride

Comprehensive Overview of 1-Oxaspiro[4.5]decan-8-amine hydrochloride (CAS No. 2731010-79-8)

1-Oxaspiro[4.5]decan-8-amine hydrochloride (CAS No. 2731010-79-8) is a specialized organic compound with a unique spirocyclic structure, combining an oxaspiro framework with an amine functional group. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The spirocyclic architecture, characterized by a shared carbon atom connecting two rings, offers exceptional structural rigidity, making it a valuable scaffold for designing bioactive molecules.

In recent years, the demand for spirocyclic compounds like 1-Oxaspiro[4.5]decan-8-amine hydrochloride has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. The compound's amine hydrochloride salt form enhances its solubility and stability, which is critical for formulation development. This aligns with the growing trend of optimizing drug-like properties in early-stage research.

The synthesis of 1-Oxaspiro[4.5]decan-8-amine hydrochloride involves multi-step organic transformations, often leveraging catalytic ring-closure strategies. Its CAS No. 2731010-79-8 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and commercial contexts. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

From an industrial perspective, 1-Oxaspiro[4.5]decan-8-amine hydrochloride is often discussed alongside green chemistry initiatives. Manufacturers are exploring sustainable synthesis routes to minimize waste and energy consumption, reflecting broader environmental concerns. Additionally, its application in peptide mimetics and proteolysis-targeting chimeras (PROTACs) highlights its relevance in cutting-edge therapeutic modalities. These trends resonate with frequent search queries like "spirocyclic compounds in drug design" and "amine hydrochloride applications."

Quality control and analytical characterization of CAS No. 2731010-79-8 are critical for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed to verify purity and structural integrity. The compound's physicochemical properties, including melting point and partition coefficient, are well-documented, addressing common inquiries from synthetic chemists.

In summary, 1-Oxaspiro[4.5]decan-8-amine hydrochloride represents a compelling case study in the intersection of structural complexity and pharmacological potential. Its spirocyclic core and amine hydrochloride functionality position it as a versatile candidate for diverse applications, from neuroscience to sustainable chemistry. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings.